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Get Quote

Basic Chemical Properties of 3-Fluoro-DL-valine

Property Specification

CAS Number 43163-94-6 [1] [2]

Molecular Formula C5H10FNO2 [1] [2]

Molecular Weight 135.14 g/mol [1] [2]

Physical Form White to off-white powder [3]

Melting Point ~210 °C (decomposition) [1] [2] / ~250 °C (decomposition) [4]

Density 1.172 g/cm³ [1] [2]

Storage Store as a powder at -20°C for long-term stability [1]
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Summary of Solubility Data

Solvent / System Solubility & Notes

DMSO Recommended primary solvent for preparing stock solutions [1].

Water Likely soluble. Used in mixture formulations for in vivo studies [1].

Ethanol Likely soluble. Used in mixture formulations for in vivo studies [1].

DMF Likely soluble. Used in peptide synthesis protocols [3].

In Vitro Solvents DMSO, H2O, Ethanol, DMF [1].

In Vivo Formulations See "Detailed Protocol for In Vivo Formulations" below [1].

Detailed Protocol for In Vivo Formulations

For animal studies, 3-Fluoro-DL-valine is typically first dissolved in a small amount of DMSO and then

mixed with other solvents and saline. The following table outlines common formulations [1]:

Injection Formulation Composition (Example for 1 mL final solution)

| Formula 1 | 10% DMSO → 5% Tween 80 → 85% Saline (e.g., 100 μL DMSO → 50 μL Tween 80 → 850

μL Saline) | | Formula 2 | 10% DMSO → 40% PEG300 → 5% Tween 80 → 45% Saline | | Formula 3 | 10%

DMSO → 90% Corn Oil | | Oral Formulation | Suspend in 0.5% Carboxymethyl Cellulose Sodium (CMC-

Na) [1] |

Workflow for Preparing an In Vivo Solution: This diagram illustrates the general workflow for creating a

solution suitable for animal studies, based on the formulations above.
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Prepare In Vivo Solution

1. Create DMSO Stock Solution
(Dissolve compound in pure DMSO)

2. Add Primary Solvent
(Add PEG300, Corn Oil, etc.)

3. Add Surfactant (if required)
(Add Tween 80, Cremophor, etc.)

4. Dilute to Final Volume
(Add Saline or water)

5. Final Homogeneous Solution
(Ready for administration)

Click to download full resolution via product page

Troubleshooting Common Experimental Issues

Problem: Compound won't dissolve in aqueous buffer.

Solution: First, dissolve the compound in a minimal volume of DMSO to create a concentrated stock

solution (e.g., 50-100 mg/mL). Then, dilute this stock into your aqueous buffer while vortexing. The
final DMSO concentration should be compatible with your experimental system (typically <1% for cell

cultures) [1].

Problem: Need to use the compound in peptide synthesis.

Solution: 3-Fluoro-DL-valine is qualified for solution-phase peptide synthesis [3]. The reaction

can be performed in standard solvents like DMF or greener alternatives like propylene carbonate
(PC), which has been shown to be an effective, less toxic solvent for peptide bond formation [5].

Problem: Observation of precipitation after dilution from stock.

Solution: This indicates the compound has exceeded its solubility in the final working solution.
Ensure the DMSO stock is fully dissolved first. If precipitation persists, consider slightly increasing the
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DMSO percentage (if experimentally permissible), using a different surfactant like Cremophor, or

briefly sonicating the final solution with gentle heating (≤50°C) [1].

Safety and Handling Guidelines

Personal Protective Equipment (PPE): Wear gloves, safety glasses, and a lab coat. Consider using

an N95 respirator when handling powder to avoid inhalation [3] [2].
Stability Note: The compound is stable at ambient temperature for short periods but should be

stored at -20°C for long-term stability [1].
Incompatibilities: Incompatible with acid chlorides, acid anhydrides, oxidizing agents,

chloroformates, and reducing agents [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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